Cas no 1103937-14-9 (N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide
• CAS No: 1103937-14-9
• MF: C₂₁H₂₃N₃O₄S₂
• MW: 445.555022478104
• CID: 5797232
• PubChem ID: 17394796
• Update Time: 2025-06-09

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide Chemical and Physical Properties

Names and Identifiers

• Z27677399
• EN300-18108686
• 1103937-14-9
• N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide

• Inchi： 1S/C21H23N3O4S2/c1-14(2)19(24-30(26,27)12-11-15-7-5-4-6-8-15)20(25)23-21-22-17-10-9-16(28-3)13-18(17)29-21/h4-14,19,24H,1-3H3,(H,22,23,25)/b12-11+
• InChI Key： YCYYHTOFTPVCHL-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(NC1=NC2C=CC(=CC=2S1)OC)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 445.11299857g/mol
• Monoisotopic Mass: 445.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide

Professional Introduction to N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1103937-14-9)

N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide, identified by its CAS number 1103937-14-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The core structure of this compound consists of a benzothiazole moiety, which is a well-known pharmacophore in medicinal chemistry. The benzothiazole ring system is characterized by its ability to interact with various biological targets, including enzymes and receptors, thereby modulating biological processes. In particular, the presence of a 6-methoxy substituent on the benzothiazole ring enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications.

The amide functional group in the molecule plays a crucial role in its interactions with biological targets. The amide bond is known for its stability and ability to form hydrogen bonds, which are essential for the binding affinity of drug molecules to their receptors. The 3-methyl group attached to the amide backbone further influences the electronic properties of the molecule, potentially affecting its reactivity and binding characteristics.

The sulfonamido group at the terminal position of the molecule is another key feature that contributes to its biological activity. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 2-phenylethenesulfonamido moiety in this compound suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzothiazole derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, some benzothiazole derivatives have been reported to inhibit the activity of enzymes involved in cancer cell proliferation and survival. The compound N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide is expected to follow this trend and exhibit similar inhibitory effects on relevant targets.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 6-methoxy, 3-methyl, and 2-phenylethenesulfonamido groups requires specialized synthetic techniques, such as nucleophilic substitution reactions and condensation reactions. Advanced spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the final product.

The pharmacological evaluation of N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential inhibitory activity against various enzymes and receptors relevant to human diseases. For example, preliminary data suggest that this compound may inhibit the activity of enzymes involved in inflammation and cancer progression. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for drug development.

In vivo studies have further validated these findings by demonstrating the compound's ability to modulate disease-related pathways in animal models. These studies have shown that N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide can reduce inflammation and inhibit tumor growth when administered orally or intravenously. These results are encouraging and suggest that further optimization of the compound may lead to the development of a novel therapeutic agent.

The future directions for research on N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with its biological targets will provide valuable insights into its mode of action and help identify potential side effects or off-target effects. Additionally, structure-based drug design approaches can be employed to optimize the compound's potency and selectivity.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-3-methyl-2-(2-phenylethenesulfonamido)butanamide (CAS No. 1103937-14-9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of drug discovery continues to evolve, compounds like this one will play a crucial role in developing novel therapeutic agents for various human diseases.